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Compound of Interest

Compound Name: Methyl 2-isocyanatobenzoate

Cat. No.: B167905

An In-depth Technical Guide to Methyl 2-isocyanatobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 2-isocyanatobenzoate, a
versatile reagent in organic synthesis, particularly in the construction of heterocyclic scaffolds
relevant to medicinal chemistry. This document outlines its chemical properties, experimental
protocols for its synthesis and application, and its role in the development of pharmacologically
active molecules.

Core Compound Information
CAS Number: 1793-07-3[1]

Molecular Formula: CoH7NO3[2]

Quantitative Data Summary

A summary of the key physicochemical properties of methyl 2-isocyanatobenzoate is
provided in the table below for easy reference and comparison.
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Property Value Source
Molecular Weight 177.16 g/mol [1]
Physical Form Solid [1]
Melting Point 45-49 °C [1]
Boiling Point 101 °C at 2 mmHg [1]
Predicted XlogP 2.6 [2]

Synthesis of Isocyanates: A Representative
Experimental Protocol

The synthesis of isocyanates from the corresponding amino esters is a common transformation
in organic chemistry. While a specific protocol for methyl 2-isocyanatobenzoate is not readily
available in the provided search results, a well-documented procedure for a similar compound,
methyl (S)-2-isocyanato-3-phenylpropanoate, using triphosgene is detailed below. This protocol
serves as a representative method that can be adapted for the synthesis of methyl 2-
isocyanatobenzoate from methyl anthranilate.

Reaction: Conversion of an amino ester hydrochloride to an isocyanate using triphosgene.

Materials:

L-phenylalanine methyl ester hydrochloride (or methyl anthranilate hydrochloride for the
target molecule)

Triphosgene

Methylene chloride (CH2zClz2)

Saturated aqueous sodium bicarbonate (NaHCO3)

Magnesium sulfate (MgSQOa)

Procedure:
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e A 250-mL, three-necked, round-bottomed flask is equipped with a mechanical stirrer.

e The flask is charged with 100 mL of methylene chloride, 100 mL of saturated aqueous
sodium bicarbonate, and the starting amino ester hydrochloride (e.g., 5.50 g, 25.5 mmol of L-
phenylalanine methyl ester hydrochloride).[3]

e The biphasic mixture is cooled in an ice bath and stirred mechanically.
e Triphosgene (e.g., 2.52 g, 8.42 mmol) is added in a single portion.[3]
e The reaction mixture is stirred in the ice bath for 15 minutes.[3]

o The mixture is then transferred to a 250-mL separatory funnel.

e The organic layer is collected, and the aqueous layer is extracted three times with 15-mL
portions of methylene chloride.[3]

» The combined organic layers are dried over magnesium sulfate, filtered, and concentrated
under reduced pressure using a rotary evaporator to yield the crude isocyanate as a
colorless oil.[3]

 Purification can be achieved by Kugelrohr distillation (e.g., 130°C, 0.05 mm Hg) to afford the
pure isocyanate.[3]

Application in Heterocyclic Synthesis:
Quinazolinone Scaffolds

Methyl 2-isocyanatobenzoate is a valuable building block for the synthesis of quinazolinone
derivatives. Quinazolinones are a prominent class of fused heterocycles that form the core
structure of numerous biologically active compounds and approved drugs. The isocyanate
functionality of methyl 2-isocyanatobenzoate allows for cyclization reactions with appropriate
nucleophiles to construct the quinazolinone ring system.

General Reaction Pathway

The synthesis of 3H-quinazolin-4-ones can be achieved through the reaction of methyl 2-
isocyanatobenzoate with a primary amine. This reaction proceeds through an initial
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nucleophilic addition of the amine to the isocyanate, followed by an intramolecular cyclization

and elimination of methanol.

Visualizations
Synthesis Workflow

The following diagram illustrates a general experimental workflow for the synthesis of an
isocyanate from an amino ester, based on the protocol described above.
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Caption: Experimental workflow for the synthesis of an isocyanate.
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Application in Drug Scaffolding

This diagram illustrates the logical relationship of how methyl 2-isocyanatobenzoate serves
as a key building block in the synthesis of quinazolinone-based drug scaffolds.
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Caption: Role of methyl 2-isocyanatobenzoate in drug scaffolding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [methyl 2-isocyanatobenzoate CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167905#methyl-2-isocyanatobenzoate-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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